Cas no 22746-83-4 (4-benzylbenzoyl chloride)

• Product Name: 4-benzylbenzoyl chloride
• CAS No: 22746-83-4
• MF: C₁₄H₁₁ClO
• MW: 230.689543008804
• MDL: MFCD12025184
• CID: 1411569
• PubChem ID: 21285356
• Update Time: 2025-08-04

4-benzylbenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride, 4-(phenylmethyl)-
• 4-Benzylbenzoyl chloride
• 4-benzyl-benzoyl chloride
• BLGSETDWNUEFPJ-UHFFFAOYSA-N
• 4-benzylbenzoylchloride
• EN300-240355
• AKOS022945593
• DB-367315
• F2146-0405
• SCHEMBL1319907
• 22746-83-4
• 4-benzylbenzoyl chloride

• MDL： MFCD12025184
• Inchi： 1S/C14H11ClO/c15-14(16)13-8-6-12(7-9-13)10-11-4-2-1-3-5-11/h1-9H,10H2
• InChI Key： BLGSETDWNUEFPJ-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC(=CC=1)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 230.04993
• Monoisotopic Mass: 230.0498427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 341.1±21.0 °C at 760 mmHg
• Flash Point: 160.7±15.2 °C
• PSA: 17.07
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

4-benzylbenzoyl chloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-benzylbenzoyl chloride

4-Benzylbenzoyl Chloride (CAS No. 22746-83-4): A Comprehensive Overview

4-Benzylbenzoyl chloride, also known as benzoyl chloride derivative, is a versatile organic compound with the CAS registry number CAS No. 22746-83-4. This compound has garnered significant attention in both academic and industrial research due to its unique chemical properties and wide-ranging applications. In this article, we will delve into the structural characteristics, synthesis methods, chemical properties, and recent advancements in its applications.

The molecular structure of 4-benzylbenzoyl chloride consists of a benzene ring substituted with a benzyl group at the para position and a chlorine atom attached to the carbonyl group. This arrangement imparts the compound with distinct reactivity, particularly in nucleophilic acyl substitution reactions. The presence of the benzyl group enhances the compound's stability and reactivity, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the role of 4-benzylbenzoyl chloride in the synthesis of bioactive molecules. Researchers have employed this compound as a key intermediate in the construction of complex natural product analogs, such as alkaloids and terpenoids. Its ability to undergo various transformations, including Friedel-Crafts acylation and coupling reactions, has made it indispensable in modern drug discovery pipelines.

In terms of synthesis, 4-benzylbenzoyl chloride can be prepared via several methods. One common approach involves the reaction of 4-benzylbenzoic acid with thionyl chloride (SOCl₂), yielding the corresponding acid chloride. This method is efficient and widely used due to its simplicity and high yield. Alternatively, other chlorinating agents or catalytic systems can be employed depending on specific reaction conditions.

The chemical properties of 4-benzylbenzoyl chloride are heavily influenced by its functional groups. The carbonyl group exhibits electrophilic character, making it susceptible to nucleophilic attack. This reactivity is exploited in various organic transformations, such as amidation and esterification reactions. Additionally, the benzene rings provide aromatic stability, contributing to the compound's thermal and chemical resistance.

Recent advancements in green chemistry have led to innovative applications of 4-benzylbenzoyl chloride. For instance, researchers have explored its use in catalytic processes under mild conditions, reducing environmental impact while maintaining high efficiency. These developments underscore the compound's adaptability and sustainability in modern chemical practices.

In conclusion, 4-benzylbenzoyl chloride (CAS No. 22746-83-4) is a pivotal compound in organic chemistry with diverse applications across multiple disciplines. Its unique structure and reactivity continue to drive innovative research, positioning it as a cornerstone in both academic and industrial settings.